Cas no 396719-94-1 (4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396719-94-1
• MF: C₁₉H₁₆ClN₃OS
• MW: 369.867841720581
• CID: 5945537
• PubChem ID: 5084712
• Update Time: 2025-05-24

4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 4-chloro-N-(2-(p-tolyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, 4-chloro-N-[2,6-dihydro-2-(4-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-
• Oprea1_733926
• SR-01000445055-1
• EU-0039534
• 396719-94-1
• 4-chloro-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 4-chloro-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000445055
• AKOS024599591
• F0778-0026
• 4-chloro-N-[2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide

• Inchi： 1S/C19H16ClN3OS/c1-12-2-8-15(9-3-12)23-18(16-10-25-11-17(16)22-23)21-19(24)13-4-6-14(20)7-5-13/h2-9H,10-11H2,1H3,(H,21,24)
• InChI Key： GIAWGYOBKADFCV-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2)N=C2CSCC2=1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 369.0702610g/mol
• Monoisotopic Mass: 369.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 490.6±45.0 °C(Predicted)
• pka: 12.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 4-Chloro-N-(2-(4-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-Yl)Benzamide (CAS No. 396719-94-1)

4-Chloro-N-(2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide, with the CAS registry number 396719-94-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a thienopyrazole ring system. The presence of the 4-chloro substituent on the benzene ring adds to its chemical diversity and potential for various applications.

The molecular structure of this compound is intriguing. The thienopyrazole ring system is a fused bicyclic structure consisting of a pyrazole ring fused with a thiophene ring. This arrangement imparts unique electronic properties to the molecule, making it a promising candidate for various chemical reactions and applications. The 2-(4-methylphenyl) substituent further enhances the molecule's stability and reactivity. Recent studies have highlighted the potential of such structures in drug design, particularly in targeting specific biological pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to construct the thienopyrazole core. These methods not only improve the yield but also ensure the purity of the final product. The synthesis of 4-chloro-N-(2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide has been optimized to meet the demands of large-scale production for both research and industrial applications.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key enzymes and receptors involved in various pathological conditions. For instance, it has shown promise as an inhibitor of certain kinases associated with cancer progression. Additionally, its ability to penetrate cellular membranes efficiently makes it a valuable tool in drug delivery systems.

In terms of applications, this compound has found utility in both pharmaceuticals and agrochemicals. Its role as an active ingredient in drug formulations has been explored in clinical trials targeting chronic diseases such as cancer and neurodegenerative disorders. Furthermore, its stability under varying environmental conditions makes it suitable for use in agricultural pesticides and herbicides.

The environmental impact of this compound is another area of active research. Studies are being conducted to assess its biodegradability and toxicity levels. Understanding these aspects is crucial for ensuring its safe use in both therapeutic and non-therapeutic applications.

In conclusion, 4-chloro-N-(2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide (CAS No. 396719-94-1) stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and promising biological properties continue to drive innovative research efforts aimed at harnessing its full potential.